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Compound of Interest

Compound Name: SU11274

Cat. No.: B1681149 Get Quote

SU11274 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the solubility of SU11274, along with troubleshooting tips and

frequently asked questions for its use in experiments.

Solubility Data
The solubility of SU11274 can vary between batches and is dependent on factors such as

temperature and the purity of the solvent. The following table summarizes the reported

solubility of SU11274 in various common solvents.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 100 mg/mL[1] 176.03 mM[1]

Solubility is highest in

fresh, anhydrous

DMSO. Moisture can

significantly reduce

solubility[1][2]. Some

sources report lower

solubilities of 92

mg/mL[2], 83

mg/mL[3], 11

mg/mL[4][5], and 10

mg/mL at 60 °C[6].

Dimethylformamide

(DMF)
20 mg/mL[4][5] 35.21 mM -

Acetone 7 mg/mL[2] 12.32 mM -

Ethanol
~0.25 - 2 mg/mL[2][3]

[4][5]
~0.44 - 3.52 mM -

Water Insoluble[2][3][6] Insoluble[2][3][6] -

DMF:PBS (pH 7.2)

(1:4)
~0.20 mg/mL[4][5] ~0.35 mM

Prepared by first

dissolving in DMF,

then diluting with the

aqueous buffer[4][5].

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of SU11274?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of SU11274.[1][2][4] It is highly soluble in fresh, anhydrous DMSO, with

reported concentrations reaching up to 100 mg/mL.[1]

Q2: I am having trouble dissolving SU11274 in DMSO. What could be the issue?
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A2: There are several potential reasons for poor solubility in DMSO:

Moisture: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This

absorbed water can significantly decrease the solubility of SU11274.[1][2] Always use fresh,

anhydrous DMSO from a newly opened bottle or a properly stored desiccated container.

Temperature: Solubility can be temperature-dependent. Gentle warming to 60°C has been

noted to achieve a solubility of 10 mg/mL.[6] However, be cautious with heating as it may

affect the stability of the compound.

Compound Purity/Batch Variation: Solubility can vary slightly between different batches of

the compound.

Q3: How should I prepare an aqueous working solution for my cell culture experiments?

A3: Since SU11274 is sparingly soluble in aqueous buffers, a two-step dilution process is

required.[4] First, prepare a high-concentration stock solution in 100% DMSO. Then, dilute this

stock solution into your cell culture medium to the final desired concentration. Ensure the final

concentration of DMSO in the medium is low (typically <0.5%) to avoid solvent-induced

cytotoxicity.

Q4: Can I prepare a working solution of SU11274 in a PBS buffer?

A4: Yes, but direct dissolution in PBS is not recommended due to poor solubility.[4] For

maximum solubility in aqueous buffers, first dissolve SU11274 in dimethylformamide (DMF)

and then dilute with the PBS buffer of your choice.[4][5] A solubility of approximately 0.20

mg/mL can be achieved in a 1:4 solution of DMF:PBS (pH 7.2) using this method.[4][5] It is not

recommended to store this aqueous solution for more than one day.[4]

Q5: How should I store the SU11274 powder and its stock solutions?

A5:

Powder: The solid form of SU11274 should be stored at -20°C, where it is stable for at least

three to four years.[2][4][5]
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Stock Solutions: Prepare aliquots of the stock solution in DMSO to avoid repeated freeze-

thaw cycles.[2][3] These can be stored at -80°C for up to a year or at -20°C for up to one

month.[2][3]

Experimental Protocols & Methodologies
Protocol 1: Preparation of a 10 mM SU11274 Stock
Solution in DMSO

Weigh the Compound: Accurately weigh out the required amount of SU11274 powder

(Molecular Weight: 568.09 g/mol ). For 1 mL of a 10 mM solution, you will need 5.68 mg.

Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing

the SU11274 powder.

Dissolve: Vortex or sonicate the solution gently until the compound is fully dissolved. Gentle

warming can be applied if necessary, but monitor for any signs of degradation.

Store: Aliquot the stock solution into smaller volumes in cryovials and store at -80°C for long-

term use or -20°C for short-term use.

Protocol 2: Preparation of an Aqueous Working Solution
from a DMSO Stock

Thaw Stock Solution: Thaw an aliquot of your SU11274 DMSO stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your aqueous medium (e.g., cell culture media).

Dilute: While vortexing the aqueous medium, add the calculated volume of the DMSO stock

solution drop-wise. This rapid mixing helps to prevent precipitation of the compound.

Use Immediately: Use the freshly prepared working solution immediately for your

experiments.

Workflow for Preparing SU11274 Solutions
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Caption: Workflow for preparing SU11274 stock and working solutions.
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Signaling Pathway Inhibition
SU11274 is a selective, ATP-competitive inhibitor of the c-Met receptor tyrosine kinase.[5] The

binding of its ligand, Hepatocyte Growth Factor (HGF), normally triggers receptor dimerization

and autophosphorylation, activating downstream pro-survival and proliferative signaling

pathways. SU11274 blocks this initial phosphorylation step, thereby inhibiting key downstream

cascades such as the PI3K/AKT and RAS/MAPK pathways.[1][2][7] This inhibition ultimately

leads to cell cycle arrest and apoptosis in c-Met dependent cancer cells.[2][5]
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Caption: SU11274 inhibits the HGF/c-Met signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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